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Compound of Interest

2-(Methylamino)cyclohexanone
Compound Name:

hydrochloride

Cat. No.: B1357846

An In-Depth Technical Guide to 2-(Methylamino)cyclohexanone Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the core physicochemical properties of 2-
(Methylamino)cyclohexanone hydrochloride. The information is compiled from established
chemical databases.

Core Compound Data

The fundamental properties of 2-(Methylamino)cyclohexanone hydrochloride are
summarized below. This data is essential for any experimental design, including analytical
method development and chemical synthesis.

Physicochemical Properties

Property Value
Molecular Weight 163.64 g/mol [1]
Molecular Formula C7H14CINO[1]
CAS Number 23148-86-9[1][2]

2-(methylamino)cyclohexan-1-
IUPAC Name

one;hydrochloride[1]
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Synonyms

For a comprehensive literature search and to avoid ambiguity, researchers should be aware of
the various synonyms for this compound.

e 2-(Methylamino)cyclohexanone hcl[1]
e 2-(methylamino)cyclohexan-1-one;hydrochloride[1]
e SCHEMBL10965326[1]

Chemical Information Pathway

The logical relationship between the compound's nomenclature, its elemental composition, and
its molar mass is a foundational concept in chemistry. This relationship is visualized below.

Rt aino)cyColexanone is represented by M Molecular Formula calculates to M Molecular Weight
hydrochloride g C7H14CINO g 163.64 g/mol
(CAS: 23148-86-9) 049

Click to download full resolution via product page
Fig. 1: Chemical Identity Relationship

Experimental Protocols and Biological Activity

A comprehensive search of scientific literature and databases was conducted to identify
established experimental protocols, signaling pathway involvement, and biological activity data
for 2-(Methylamino)cyclohexanone hydrochloride. At present, there is a notable lack of
publicly available, in-depth research detailing specific experimental methodologies or the
biological function of this particular compound.

While data exists for structurally related arylcyclohexylamines, such as Ketamine and its
derivatives, this information is not directly applicable to 2-(Methylamino)cyclohexanone
hydrochloride and has been omitted to maintain scientific accuracy.
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Researchers interested in the potential applications of this molecule would need to undertake
foundational in-vitro and in-vivo studies to characterize its pharmacological and toxicological
profile.

Conclusion

2-(Methylamino)cyclohexanone hydrochloride is a defined chemical entity with established
physicochemical properties. However, its biological role and potential applications remain
largely unexplored in the public domain. This presents an opportunity for novel research to
investigate its properties and potential uses. Any future research should begin with baseline
characterization and safety profiling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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